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Compound of Interest

Compound Name: 1-Chloro-4-methylpentane

Cat. No.: B3042464

An In-depth Technical Guide on the Physical Properties of 1-Chloro-4-Methylpentane

Introduction

1-Chloro-4-methylpentane, an alkyl halide, is a significant compound in organic synthesis and
finds applications in various chemical industries. A thorough understanding of its physical
properties, such as boiling point and density, is paramount for its effective use and for the
design of chemical processes involving this compound. This technical guide provides a detailed
overview of the key physical properties of 1-chloro-4-methylpentane, experimental
methodologies for their determination, and a logical workflow for these procedures. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Core Physical Properties

The physical characteristics of 1-chloro-4-methylpentane are primarily dictated by the
intermolecular forces, including London dispersion forces and dipole-dipole interactions, arising
from the polar carbon-chlorine bond and the overall molecular structure.

Data Presentation

A summary of the key quantitative physical properties of 1-chloro-4-methylpentane is
presented below for easy reference and comparison.
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Physical Property Value Units

Boiling Point 125 °C at 760 mmHg[1][2]
Density 0.865 g/mL[1]

Molecular Formula C6H13ClI

Molecular Weight 120.62 g/mol [3]

Experimental Protocols

Accurate determination of physical properties is crucial for the characterization and quality

control of chemical substances. The following sections detail the standard experimental

protocols for measuring the boiling point and density of liquid compounds like 1-chloro-4-

methylpentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For 1-chloro-4-methylpentane, a common and efficient

method for boiling point determination is the Thiele tube method.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Small test tube

o Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or oil bath)
o Sample of 1-chloro-4-methylpentane

Procedure:
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A small amount of 1-chloro-4-methylpentane is placed in the small test tube.

The capillary tube is inverted and placed inside the test tube containing the sample.

The test tube is attached to the thermometer.

The entire assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil).

The Thiele tube is gently heated, causing the temperature of the bath to rise.

As the temperature approaches the boiling point of the sample, a stream of bubbles will
emerge from the open end of the capillary tube.

Heating is then discontinued, and the bath is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid sample begins to enter
the capillary tube.

Determination of Density

Density, the mass per unit volume of a substance, is another fundamental physical property.

The density of a liquid like 1-chloro-4-methylpentane can be accurately determined using a

pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath (for temperature control)

Sample of 1-chloro-4-methylpentane

Distilled water

Procedure:
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» The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured
using an analytical balance.

» The pycnometer is then filled with distilled water and placed in a constant temperature water
bath until it reaches thermal equilibrium. The mass of the pycnometer filled with water is then
recorded.

e The pycnometer is emptied, dried, and then filled with 1-chloro-4-methylpentane.
e The mass of the pycnometer filled with the sample is measured at the same temperature.

e The density of 1-chloro-4-methylpentane is calculated using the following formula: Density
of sample = (Mass of sample / Mass of water) x Density of water at the experimental
temperature.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the determination of the physical
properties of a liquid organic compound such as 1-chloro-4-methylpentane.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination

Conclusion
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The physical properties of 1-chloro-4-methylpentane, specifically its boiling point and density,
are critical parameters for its handling, application, and the design of synthetic routes. The
experimental protocols outlined in this guide provide a framework for the accurate and reliable
determination of these properties. Adherence to these standardized methods ensures
consistency and comparability of data across different research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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